Cas no 851865-96-8 (2-{(4-fluorophenyl)methylsulfanyl}-1-2-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(4-fluorophenyl)methylsulfanyl}-1-2-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole
• CAS No: 851865-96-8
• MF: C₁₈H₁₄F₄N₂OS
• MW: 382.375176906586
• CID: 6094200
• PubChem ID: 4088354
• Update Time: 2025-05-21

2-{(4-fluorophenyl)methylsulfanyl}-1-2-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(4-fluorophenyl)methylsulfanyl}-1-2-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole
• (2-((4-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(2-(trifluoromethyl)phenyl)methanone
• Methanone, [2-[[(4-fluorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl][2-(trifluoromethyl)phenyl]-
• F0630-0424
• 2-{[(4-fluorophenyl)methyl]sulfanyl}-1-[2-(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazole
• [2-[(4-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-[2-(trifluoromethyl)phenyl]methanone
• 851865-96-8
• AKOS024588663

• Inchi： 1S/C18H14F4N2OS/c19-13-7-5-12(6-8-13)11-26-17-23-9-10-24(17)16(25)14-3-1-2-4-15(14)18(20,21)22/h1-8H,9-11H2
• InChI Key： VPALFFZVOMBGKK-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=C(F)C=C2)=NCC1)(C1=CC=CC=C1C(F)(F)F)=O

Computed Properties

• Exact Mass: 382.07629690g/mol
• Monoisotopic Mass: 382.07629690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 470.0±55.0 °C(Predicted)
• pka: 1.11±0.60(Predicted)

Additional information on 2-{(4-fluorophenyl)methylsulfanyl}-1-2-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole

Comprehensive Overview of 2-{(4-fluorophenyl)methylsulfanyl}-1-2-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole (CAS No. 851865-96-8)

In the realm of organic chemistry and pharmaceutical research, 2-{(4-fluorophenyl)methylsulfanyl}-1-2-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole (CAS No. 851865-96-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its fluorophenyl and trifluoromethyl functional groups, is a subject of interest for researchers exploring novel bioactive molecules. Its complex nomenclature reflects its intricate molecular architecture, which combines a dihydroimidazole core with aromatic and sulfur-containing substituents.

The growing demand for fluorinated compounds in medicinal chemistry has propelled the study of this molecule. Fluorination is a key strategy in drug design, as it often enhances metabolic stability, bioavailability, and binding affinity. The presence of both 4-fluorophenyl and trifluoromethyl groups in this compound suggests potential utility in the development of therapeutics targeting enzymes or receptors sensitive to halogen interactions. Researchers are particularly intrigued by its possible role in modulating biological pathways, given the prevalence of similar structures in FDA-approved drugs.

From a synthetic chemistry perspective, 2-{(4-fluorophenyl)methylsulfanyl}-1-2-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole presents interesting challenges and opportunities. The methylsulfanyl linker between the aromatic systems offers a point for further derivatization, while the benzoyl moiety provides a handle for structural optimization. These features make it a valuable scaffold for combinatorial chemistry approaches, where small modifications can lead to significant changes in physicochemical properties and biological activity.

Recent trends in chemical research highlight the importance of heterocyclic compounds like this dihydro-1H-imidazole derivative. Heterocycles constitute over 60% of marketed drugs, and their versatility continues to drive innovation in pharmaceutical development. The specific combination of a sulfur-containing side chain with a fluorinated aromatic system in this molecule may offer unique interactions with biological targets, making it a compelling subject for structure-activity relationship studies.

Analytical characterization of CAS No. 851865-96-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the molecular structure and purity, which are critical for research applications. The compound's stability under various conditions is another area of investigation, as this determines its suitability for different experimental protocols and potential formulation strategies.

In the context of green chemistry initiatives, researchers are examining more sustainable synthetic routes to access 2-{(4-fluorophenyl)methylsulfanyl}-1-2-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole. This aligns with broader industry efforts to reduce environmental impact while maintaining synthetic efficiency. The development of catalytic methods and alternative solvents for its preparation represents an active area of investigation in academic and industrial laboratories.

The potential biological activities of this compound remain a subject of speculation until thorough pharmacological evaluation is conducted. However, its structural features suggest possible interactions with various biological targets. The imidazole ring is a known pharmacophore in many therapeutic agents, while the trifluoromethyl group often contributes to enhanced membrane permeability. These characteristics make the molecule a promising candidate for further biological screening.

From a commercial perspective, CAS No. 851865-96-8 is primarily available for research purposes through specialty chemical suppliers. Its current applications are focused on exploratory chemistry and early-stage drug discovery programs. As research progresses, this compound may find more defined roles in specific therapeutic areas or material science applications.

Safety considerations for handling 2-{(4-fluorophenyl)methylsulfanyl}-1-2-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole follow standard laboratory protocols for organic compounds. While comprehensive toxicological data may be limited due to its research-stage status, proper personal protective equipment and ventilation are recommended when working with this chemical in laboratory settings.

The future research directions for this compound may include detailed mechanistic studies, formulation development, and exploration of its potential in various applications beyond pharmaceuticals, such as materials science or agrochemical research. Its unique combination of structural elements makes it a versatile building block for diverse scientific investigations.

In conclusion, 2-{(4-fluorophenyl)methylsulfanyl}-1-2-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole represents an interesting case study in modern medicinal chemistry. Its complex structure embodies several important design principles for bioactive molecules, and its investigation contributes to our understanding of structure-property relationships in drug discovery. As research continues to unveil its potential applications, this compound may emerge as a significant player in the development of new chemical entities with valuable properties.